Ethylene fluoromethanedisulfonate

• Molecular Formula: C3H5FO6S2
• Molecular Weight: 220.2 g/mol
• IUPAC Name: 3-fluoro-1,5,2,4-dioxadithiepane 2,2,4,4-tetraoxide
• InChI: InChI=1S/C3H5FO6S2/c4-3-11(5,6)9-1-2-10-12(3,7)8/h3H,1-2H2
• InChI Key: UZFQDPJMWANVCH-UHFFFAOYSA-N
• Canonical SMILES: C1COS(=O)(=O)C(S(=O)(=O)O1)F

Description

Ethylene fluoromethanedisulfonate is a useful research compound. Its molecular formula is C3H5FO6S2 and its molecular weight is 220.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The fluorinating agent used was N-fluorobenzenesulfonimide obtained from PCR Chemicals (Gainesville Fla.). To a suspension of 0.34 g of NaH in 50 mL of tetrahydrofuran was added 2.45 g of ethylene methanedisulfonate followed by 3.8 g of N-fluorobenzenesulfonimide in 25 mL of acetonitrile. After about 15 min, 25 mL of CH2Cl2 was added, the solution was filtered, and the product was isolated by crystallization from CH2Cl2-cyclohexane to give 0.49 g of ethylene fluoromethanedisulfonate, m.p. 84-86° C. (93-2).

Synthesis routes and methods II

Procedure details

To a solution of 2.4 g of ethylene methanedisulfonate in 20 mL of THF and 0.35 g of NaH was added 3.8 g of N-fluorobenzene sulfonimide in 25 mL of CH3CN. The product was isolated by crystallization from CH2Cl2 and cyclohexane to give 0.4 g of ethylene fluoromethane disulfonate which was brominated in H2O to give ethylene fluorobromomethanedisulfonate, m.p. 82-90° C. (93-3).